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Compound of Interest

Compound Name: Nonylbenzene-PEG8-OH

Cat. No.: B1618646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Nonylbenzene-PEG8-
OH, a non-ionic detergent, in various biochemical applications. This document includes

detailed protocols, quantitative data, and visual representations of experimental workflows and

signaling pathways to facilitate its effective use in the laboratory.

Nonylbenzene-PEG8-OH, also known as Nonoxynol-8, is a non-ionic surfactant belonging to

the nonylphenol ethoxylate family. Its amphipathic nature, with a hydrophobic nonylphenyl tail

and a hydrophilic polyethylene glycol (PEG) chain of eight ethylene oxide units, makes it an

effective agent for disrupting lipid bilayers and solubilizing proteins without denaturation. This

property is particularly valuable in biochemical assays where the preservation of protein

structure and function is critical.[1][2] It is often used as a substitute for other non-ionic

detergents like NP-40 and Triton™ X-100.[3]

Physicochemical Properties
Understanding the physical and chemical properties of Nonylbenzene-PEG8-OH is crucial for

its effective application. Key parameters are summarized in the table below.
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Property Value References

Chemical Formula C31H56O9

Molecular Weight 572.77 g/mol

Type Non-ionic detergent [1][2]

Appearance
Clear to pale yellow viscous

liquid
[4]

Solubility Soluble in water [4]

Critical Micelle Concentration

(CMC)

Estimated to be between 6.0 x

10⁻⁵ M and 6.8 x 10⁻⁵ M in

aqueous solutions at 25°C.

This estimation is based on the

values for NPEO-9 (6.0 x 10⁻⁵

M) and NPEO-10 (6.8 x 10⁻⁵

M).[5]

[5]

Applications in Biochemistry
Nonylbenzene-PEG8-OH is a versatile detergent with several key applications in biochemical

research:

Cell Lysis: Its ability to gently disrupt cell membranes makes it ideal for the preparation of cell

lysates containing functional cytoplasmic and membrane-bound proteins.[2][6]

Protein Solubilization: It is effective in solubilizing membrane proteins from the lipid bilayer,

allowing for their purification and subsequent analysis.[7]

Immunoprecipitation (IP): Due to its non-denaturing properties, it is a common component of

buffers used for immunoprecipitation, preserving the protein-protein interactions necessary

for capturing target proteins and their binding partners.[8][9][10][11]

Enzyme Assays: It can be included in assay buffers to maintain the solubility and activity of

enzymes, particularly membrane-associated enzymes.
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Signaling Pathway Studies: By enabling the isolation of intact protein complexes, it facilitates

the study of signaling cascades, such as the Epidermal Growth Factor Receptor (EGFR)

pathway.[7][12]

Experimental Protocols
The following are detailed protocols for common biochemical procedures using Nonylbenzene-
PEG8-OH. These protocols are based on established methods using the closely related

detergent NP-40 and can be directly adapted.

Protocol 1: Preparation of Cell Lysis Buffer (NP-40 Lysis
Buffer)
This protocol describes the preparation of a gentle lysis buffer suitable for the extraction of

cytoplasmic and membrane-associated proteins.

Materials:

Tris-HCl

NaCl

Nonylbenzene-PEG8-OH (can be substituted for NP-40)

EDTA

Protease Inhibitor Cocktail

Phosphatase Inhibitor Cocktail (optional)

Ultrapure water

Procedure:

To prepare 100 mL of 1x NP-40 Lysis Buffer, dissolve the following in 80 mL of ultrapure

water:

0.61 g Tris-HCl (final concentration 50 mM, pH 7.4)
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0.88 g NaCl (final concentration 150 mM)

0.074 g EDTA (final concentration 2 mM)

Adjust the pH to 7.4 with HCl.

Add 1 mL of a 10% Nonylbenzene-PEG8-OH stock solution to achieve a final concentration

of 1%.

Bring the final volume to 100 mL with ultrapure water.

Store the buffer at 4°C.

Immediately before use, add protease and phosphatase inhibitors to the required volume of

lysis buffer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1618646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cultured Cells

Wash cells with ice-cold PBS

Add ice-cold Lysis Buffer
(containing Nonylbenzene-PEG8-OH)

Incubate on ice

Scrape cells (for adherent cells)

Centrifuge to pellet debris

Collect supernatant
(cell lysate)

End: Protein Analysis

Click to download full resolution via product page

Workflow for immunoprecipitation.
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Application in Signaling Pathway Analysis: EGFR
Signaling
Non-ionic detergents like Nonylbenzene-PEG8-OH are instrumental in studying signaling

pathways by preserving the interactions between key signaling proteins. The Epidermal Growth

Factor Receptor (EGFR) signaling pathway, which plays a crucial role in cell proliferation and

differentiation, is a prime example. [12][13][14] Upon binding of its ligand, such as Epidermal

Growth Factor (EGF), EGFR dimerizes and undergoes autophosphorylation on specific

tyrosine residues. These phosphorylated sites serve as docking platforms for various

downstream signaling molecules, initiating cascades like the RAS-RAF-MEK-ERK and PI3K-

AKT pathways. [14]Using a gentle lysis buffer containing Nonylbenzene-PEG8-OH allows for

the co-immunoprecipitation of EGFR with its interacting partners, enabling the study of these

crucial signaling complexes.

EGFR Signaling Pathway
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Simplified EGFR signaling pathway.
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By using Nonylbenzene-PEG8-OH in immunoprecipitation experiments, researchers can pull

down the activated EGFR and identify the proteins that are recruited to the receptor complex,

such as Grb2, Sos, and PI3K, thereby elucidating the initial steps of signal transduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1618646#nonylbenzene-peg8-oh-as-a-non-ionic-
detergent-in-biochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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